5,7-Dioxa-1-azabicyclo[6.2.0]decane

• CAS No.: 608134-07-2
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 5,7-dioxa-1-azabicyclo[6.2.0]decane
• InChI: InChI=1S/C7H13NO2/c1-3-8-4-2-7(8)10-6-9-5-1/h7H,1-6H2
• InChI Key: ACTSLHHOLWPCMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC2OCOC1

Description

5,7-Dioxa-1-azabicyclo[6.2.0]decane is a bicyclic compound with a unique structure that includes both oxygen and nitrogen atoms within its ring system.

Preparation Methods

The synthesis of 5,7-Dioxa-1-azabicyclo[6.2.0]decane can be achieved through several routes. One common method involves the intramolecular cyclization of suitable precursors under specific reaction conditions. For instance, the use of nucleophilic amine addition followed by Boc-protection and photochemical demetallation has been reported . Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

5,7-Dioxa-1-azabicyclo[6.2.0]decane undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications In chemistry, it is used as a building block for the synthesis of more complex moleculesAdditionally, it is used in the industry for the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of 5,7-Dioxa-1-azabicyclo[6.2.0]decane involves its interaction with specific molecular targets and pathways. The presence of oxygen and nitrogen atoms within its ring system allows it to form hydrogen bonds and other interactions with biological molecules, which can influence its activity and effects .

Comparison with Similar Compounds

5,7-Dioxa-1-azabicyclo[6.2.0]decane can be compared with other similar compounds, such as 7-azabicyclo[4.3.1]decane and 8-azabicyclo[3.2.1]octane. These compounds share similar bicyclic structures but differ in the arrangement and types of atoms within their rings. The unique combination of oxygen and nitrogen atoms in this compound sets it apart from these other compounds .